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The table below summarizes the essential information on hematuria occurrence and the established safety

profile of vidofludimus across clinical trials.

Aspect Details from Clinical Evidence

Occurrence & Historically observed at high doses (=70 mg daily of the free acid form). Not a
Dose Relationship common finding at current clinical doses (30-45 mg) [1].

Postulated Dose-related; potentially linked to urinary crystallization of uric acid in acidic urine
Mechanism at very high exposure levels [1].

Current Clinical In recent Phase 2/3 trials (e.g., for RRMS, PMS, COVID-19), vidofludimus was
Safety Profile generally safe and well-tolerated. Common AEs included hair thinning, fatigue,

rash, and cystitis (UTI). No new safety signals for hematuria were reported [2] [3]

[4]

Monitoring & In a PSC pilot study, patients self-administered urine dipstick tests every other
Detection day for the first two weeks [5].

Recommended Experimental Monitoring Protocol
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For your research protocols, you can adapt the monitoring strategy employed in the primary sclerosing

cholangitis (PSC) pilot study [5]. This approach provides a practical framework for early detection.

(Study Protocol InitiatiorD

ematuria Positive

ematuria Positive
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Methodology Details:
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e Tool: Urine dipsticks for hematuria detection.

¢ Frequency: Self-administered by subjects every other day during the first two weeks of the treatment
phase.

e Context: This intensive early monitoring was implemented in a single-arm, open-label pilot study for
PSC where subjects received a 30 mg daily dose after a one-week lead-in at 15 mg [5].

Troubleshooting Guide & FAQ for Researchers

Q1: At what dose level was hematuria historically observed, and is it a concern at the current clinical

doses?

e A: Hematuria was observed in close temporal relationship to dosing at single doses of 210 mg and
multiple daily doses of 70 mg of the vidofludimus free acid form. The current development of
vidofludimus calcium (IMU-838) uses doses up to 45 mg daily, which were selected to stay below
the exposure levels (AUC) associated with hematuria in earlier trials. Recent Phase 2 studies in
multiple sclerosis and COVID-19 have reported no new safety signals concerning hematuria,
indicating it is not a common finding at these doses [1] [2] [6].

Q2: What is the postulated mechanism for vidofludimus-induced hematuria?

e A: The available evidence suggests a dose-related mechanism. Research notes that very high doses
of vidofludimus can lead to a lowering of serum uric acid levels. It is hypothesized that urinary
crystallization of uric acid in acidic urine could be the mechanism leading to hematuria at these high
exposure levels [1].

Q3: What steps should I take if hematuria is detected in a study subject?

e A: The provided workflow offers a general guideline. Your specific experimental protocol, approved by
an Institutional Review Board (IRB) or Ethics Committee, must be the primary guide.

o Confirm the Finding: Ensure proper technique was used for the urine test.

o Clinical Correlation: Assess the subject for other potential causes (e.g., infection, strenuous
exercise, menses in female subjects).

o Follow Protocol: Adhere to the study's pre-defined procedures for managing adverse events,
which may include temporary dose interruption, consultation with a nephrologist/urologist, and
thorough documentation of the event's severity, duration, and relationship to the study drug.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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